5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(4-fluorophenyl)methylidene]-3-(3-methoxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H12FNO2S2/c1-21-14-4-2-3-13(10-14)19-16(20)15(23-17(19)22)9-11-5-7-12(18)8-6-11/h2-10H,1H3/b15-9-
• InChI Key: QONAVZWZDOUOGM-DHDCSXOGSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C(=CC3=CC=C(C=C3)F)SC2=S
• Isomeric SMILES: COC1=CC=CC(=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)F)/SC2=S
• Molecular Formula: C17H12FNO2S2
• Molecular Weight: 345.4 g/mol

Description

5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one, also known as FBMT, is a synthetic compound that has been widely studied for its potential as a therapeutic agent. FBMT belongs to the class of thiazolidinones, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the modulation of various signaling pathways involved in cancer cell proliferation and survival. Studies have suggested that 5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one induces cell cycle arrest and apoptosis in cancer cells by activating the p53 pathway and inhibiting the Akt/mTOR pathway. 5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one has also been shown to inhibit the NF-kB pathway, which plays a key role in inflammation.
Biochemical and Physiological Effects:
5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways. Additionally, 5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one has been shown to possess antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one is its potent anticancer activity, which has been demonstrated in various in vitro and in vivo studies. Additionally, 5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one has been shown to possess anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases. However, one of the limitations of 5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one is its poor solubility, which may affect its bioavailability and limit its therapeutic potential.

Future Directions

There are several future directions for research on 5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one, including:
1. Further studies to elucidate the mechanism of action of 5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one and its effects on various signaling pathways involved in cancer and inflammation.
2. Development of more efficient synthesis methods for 5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one to improve its bioavailability and therapeutic potential.
3. In vivo studies to evaluate the safety and efficacy of 5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one in animal models of cancer and inflammation.
4. Studies to evaluate the potential of 5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one as a combination therapy with other anticancer or anti-inflammatory agents.
5. Development of novel formulations of 5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one to improve its solubility and bioavailability.
In conclusion, 5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one is a synthetic compound that has shown promising potential as a therapeutic agent for the treatment of cancer and inflammation. Further research is needed to fully elucidate its mechanism of action and evaluate its safety and efficacy in animal models and clinical trials.

Scientific Research Applications

5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential as a therapeutic agent, particularly in the treatment of cancer and inflammation. Several studies have reported that 5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one exhibits potent anticancer activity against various types of cancer cells, including breast, lung, and prostate cancer cells. Additionally, 5-(4-fluorobenzylidene)-3-(3-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one has been shown to possess anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases.